Cas no 898437-20-2 (benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate)

Benzyl 2-[4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl]acetate is a purine derivative with a piperazine-acetate functional group, exhibiting potential as an intermediate in pharmaceutical synthesis. Its structural features, including the ethyl and methyl substitutions on the purine core, enhance its reactivity and selectivity in targeted applications. The benzyl ester moiety provides stability and facilitates further derivatization under mild conditions. This compound is particularly valuable in medicinal chemistry for the development of adenosine receptor modulators or enzyme inhibitors, owing to its well-defined heterocyclic framework. Its synthetic versatility and purity make it suitable for research in drug discovery and biochemical studies.
benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate structure
898437-20-2 structure
Product Name:benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate
CAS No:898437-20-2
MF:C21H26N6O4
MW:426.468944072723
CID:5363634
Update Time:2025-08-03

benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineacetic acid, 4-(7-ethyl-2,3,6,7-tetrahydro-3-methyl-2,6-dioxo-1H-purin-8-yl)-, phenylmethyl ester
    • benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate
    • Inchi: 1S/C21H26N6O4/c1-3-27-17-18(24(2)21(30)23-19(17)29)22-20(27)26-11-9-25(10-12-26)13-16(28)31-14-15-7-5-4-6-8-15/h4-8H,3,9-14H2,1-2H3,(H,23,29,30)
    • InChI Key: LNBFBRXZFCYXTJ-UHFFFAOYSA-N
    • SMILES: N1(CC(OCC2=CC=CC=C2)=O)CCN(C2=NC3=C(N2CC)C(=O)NC(=O)N3C)CC1

benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate Pricemore >>

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Additional information on benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate

Comprehensive Overview of Benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate (CAS No. 898437-20-2)

The compound benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate (CAS No. 898437-20-2) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a purine core and a piperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating enzyme activity and receptor binding, particularly in the context of neurological disorders and metabolic diseases.

In recent years, the demand for novel small molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. This compound, with its unique chemical scaffold, aligns well with these trends. Its CAS No. 898437-20-2 is frequently searched in academic databases and patent literature, reflecting its growing relevance in medicinal chemistry. The benzyl ester group in its structure further enhances its bioavailability, a critical factor in drug design.

One of the most discussed topics in modern pharmacology is the role of purine derivatives in cell signaling and inflammation. The 7-ethyl-3-methyl-2,6-dioxo moiety in this compound suggests potential interactions with adenosine receptors, which are pivotal in regulating immune responses and neurotransmission. This has led to increased interest in its application for conditions like chronic pain and neurodegenerative diseases, areas where current therapies often fall short.

From a synthetic chemistry perspective, the piperazin-1-ylacetate segment offers versatility for further structural modifications. This flexibility is crucial for optimizing pharmacokinetic properties and reducing off-target effects. Laboratories focusing on high-throughput screening often include this compound in their libraries due to its promising lead compound characteristics. Its molecular weight and logP value also make it suitable for blood-brain barrier penetration, a key consideration in CNS drug development.

The rise of AI-driven drug discovery has further amplified the importance of compounds like benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate. Machine learning models trained on chemical databases frequently highlight its structural features as favorable for target engagement. This synergy between computational chemistry and experimental validation underscores its potential as a multifunctional agent in next-generation therapeutics.

In conclusion, CAS No. 898437-20-2 represents a compelling case study in the intersection of organic synthesis and biomedical research. Its benzyl 2-4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate structure embodies the innovation driving modern pharmaceutical science. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in addressing unmet medical needs.

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